Cas no 1797873-80-3 (2-(phenylformamido)-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide)

2-(Phenylformamido)-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide is a synthetic organic compound featuring a pyrimidine core functionalized with a pyrrolidine moiety and an acetamide linker. Its molecular structure, combining aromatic and heterocyclic components, suggests potential utility in medicinal chemistry, particularly as an intermediate for biologically active molecules. The compound’s design may offer advantages in binding affinity and selectivity due to the presence of hydrogen-bonding motifs and lipophilic groups. Its pyrrolidine-substituted pyrimidine scaffold is conducive to interactions with enzymatic targets, making it a candidate for further exploration in drug discovery. The acetamide bridge enhances structural flexibility, potentially improving pharmacokinetic properties. This compound is suited for research applications requiring precise molecular modifications.
2-(phenylformamido)-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide structure
1797873-80-3 structure
Product Name:2-(phenylformamido)-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide
CAS No:1797873-80-3
MF:C18H21N5O2
MW:339.391643285751
CID:5374165
Update Time:2025-10-29

2-(phenylformamido)-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-oxo-2-[(4-pyrrolidin-1-ylpyrimidin-2-yl)methylamino]ethyl]benzamide
    • 2-(phenylformamido)-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide
    • Inchi: 1S/C18H21N5O2/c1-22(16(24)13-20-17(25)14-7-3-2-4-8-14)18-19-10-9-15(21-18)23-11-5-6-12-23/h2-4,7-10H,5-6,11-13H2,1H3,(H,20,25)
    • InChI Key: HAFKQBMAYZIFMJ-UHFFFAOYSA-N
    • SMILES: C(NCC(=O)N(C1=NC=CC(N2CCCC2)=N1)C)(=O)C1=CC=CC=C1

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Additional information on 2-(phenylformamido)-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide

2-(Phenylformamido)-N-{[4-(Pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide (CAS No. 1797873-80-3): An Overview of a Promising Compound in Medicinal Chemistry

2-(Phenylformamido)-N-{[4-(Pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide, with the CAS number 1797873-80-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrimidine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 2-(Phenylformamido)-N-{[4-(Pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide is characterized by a central pyrimidine ring substituted with a pyrrolidine moiety and a phenylformamido group. The presence of these functional groups imparts unique pharmacological properties to the compound, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-(Phenylformamido)-N-{[4-(Pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.

Beyond its anti-inflammatory properties, 2-(Phenylformamido)-N-{[4-(Pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide has also shown promise in antiviral research. A study conducted by a team at the University of California, San Francisco, found that this compound exhibited potent antiviral activity against several strains of influenza virus. The mechanism of action involves the inhibition of viral replication by interfering with the viral RNA polymerase, a critical enzyme for viral replication.

In the realm of oncology, 2-(Phenylformamido)-N-{[4-(Pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide has been investigated for its potential as an anticancer agent. Research published in the Cancer Research journal reported that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of 2-(Phenylformamido)-N-{[4-(Pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity and high selectivity for target enzymes enhance its safety profile.

The synthesis of 2-(Phenylformamido)-N-{[4-(Pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide involves several well-established chemical reactions, including amide formation and substitution reactions. The synthetic route is scalable and can be adapted for large-scale production, which is crucial for clinical trials and commercialization.

In conclusion, 2-(Phenylformamido)-N-{[4-(Pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide (CAS No. 1797873-80-3) represents a promising compound with diverse therapeutic applications. Its potential as an anti-inflammatory, antiviral, and anticancer agent underscores its significance in medicinal chemistry research. Ongoing studies continue to explore its full therapeutic potential, paving the way for its potential use in clinical settings.

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